Cas no 1261754-89-5 (4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl)

• Product Name: 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl
• CAS No: 1261754-89-5
• MF: C₁₃H₈Cl₂F₂
• MW: 273.105428695679
• CID: 4996762
• Update Time: 2025-10-27

4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl

• Inchi： 1S/C13H8Cl2F2/c14-7-9-6-8(4-5-11(9)15)10-2-1-3-12(16)13(10)17/h1-6H,7H2
• InChI Key： JQNHZJFYLXTPIY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CCl)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl

Introduction to 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl (CAS No. 1261754-89-5)

4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261754-89-5, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules known for their unique structural and electronic properties, which make them valuable candidates for developing novel chemical entities. The presence of multiple fluorine atoms and chlorine substituents in its biphenyl core imparts distinct reactivity and binding characteristics, making it a subject of intense study in medicinal chemistry.

The biphenyl scaffold is a well-documented motif in drug discovery, with its rigid planar structure providing favorable interactions with biological targets. The introduction of electron-withdrawing fluorine atoms at the 2 and 3 positions enhances the lipophilicity and metabolic stability of the molecule, while the chloro substituents at the 4' and 3' positions introduce additional functional handles for further derivatization. These features collectively contribute to the compound's potential as a building block for therapeutic agents.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atoms can modulate the compound's solubility, permeability, and metabolic clearance, which are critical factors in drug development. Specifically, 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl has been explored as a precursor in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The dichloromethyl group at the 3' position provides a versatile site for further functionalization, allowing chemists to introduce diverse pharmacophores that enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in designing small-molecule inhibitors that disrupt aberrant signaling pathways in diseases such as leukemia and other hematological malignancies. Current research indicates that biphenyl derivatives can effectively modulate protein-protein interactions by binding to specific pockets on target enzymes. The electron-deficient nature of the 2,3-difluorobiphenyl core enhances its ability to interact with hydrophobic regions of proteins, while the chloro and chloromethyl groups provide opportunities for covalent bonding or hydrogen bonding interactions.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions between 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl and biological targets. Molecular docking studies have revealed that this compound can bind to active sites of kinases with high affinity, suggesting its suitability for further optimization into potent inhibitors. Additionally, crystallographic analyses of protein complexes have provided insights into how fluorinated aromatic compounds can fit into binding pockets without causing steric clashes or unfavorable energetics.

The synthesis of 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of fluorine atoms typically requires specialized reagents and conditions to ensure high yield and purity. For instance, electrophilic aromatic substitution reactions are commonly employed to install chlorine atoms at specific positions on the biphenyl ring. Subsequent functionalization with a chloromethyl group further expands the chemical space available for drug design.

In an intriguing study published last year, researchers demonstrated that derivatives of 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl could inhibit the activity of Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell development and signaling. The study showed that minor modifications to the biphenyl core could significantly enhance binding affinity while maintaining selectivity against closely related kinases. This finding underscores the importance of fluorinated biphenyls as scaffolds for developing targeted therapies.

The agrochemical sector has also recognized the potential of 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl as a precursor for novel pesticides. Fluorinated aromatic compounds exhibit enhanced stability against environmental degradation and improved bioavailability in plants. By leveraging the reactive sites on its structure, chemists have synthesized analogs that demonstrate efficacy against resistant pest strains while minimizing off-target effects on non-target organisms.

Future research directions may focus on exploring alternative synthetic routes to 4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl that improve scalability and reduce costs. Additionally, green chemistry principles may be applied to develop more sustainable methods for introducing fluorine and chlorine substituents into aromatic rings. The integration of machine learning algorithms could further accelerate the discovery process by predicting optimal molecular structures with desired biological activities.

In conclusion,4'-Chloro-3'-chloromethyl-2,3-difluorobiphenyl (CAS No. 1261754-89-5) represents a promising chemical entity with applications spanning pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for designing molecules that interact selectively with biological targets. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in drug discovery and agricultural innovation.